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Compound of Interest

Compound Name:
Amino[4-

(methylsulfanyl)phenyl]acetic acid

CAS No.: 7292-80-0

Cat. No.: B1276839

Get Quote

Executive Summary
Amino[4-(methylsulfanyl)phenyl]acetic acid (AMSPA), also known as 4-methylthio-D-

phenylglycine, is a critical chiral intermediate in the synthesis of broad-spectrum cephalosporin

antibiotics, most notably Cefpiramide. As a zwitterionic phenylglycine derivative, its solubility

behavior is complex, governed by a delicate balance between its polar amino-acid backbone

and the lipophilic methylthio-phenyl ring.

This guide provides a rigorous technical framework for understanding AMSPA's solubility. It

moves beyond simple data reporting to establish a self-validating protocol for solvent selection,

thermodynamic modeling, and crystallization optimization.

Physicochemical Profile & Solubility Mechanisms
To optimize yield, one must first understand the molecular drivers of AMSPA's solubility.
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Molecular Architecture
Zwitterionic Nature: Like all amino acids, AMSPA exists primarily as a zwitterion in neutral

solutions. High lattice energy results from strong intermolecular electrostatic interactions

between the ammonium (

) and carboxylate (

) groups.

Lipophilic Moiety: The 4-(methylsulfanyl)phenyl group introduces significant hydrophobicity

compared to simple glycine. This reduces water solubility relative to smaller amino acids but

enhances solubility in semi-polar organic solvents.

Oxidation Sensitivity: The thioether (

) linkage is susceptible to oxidation (sulfoxide/sulfone formation). Solubility protocols must
minimize prolonged exposure to high temperatures in aerated solvents.

The "U-Shape" pH-Solubility Profile
AMSPA exhibits a classic U-shaped solubility curve characteristic of ampholytes.

Isoelectric Point (pI): Solubility is lowest near the pI (typically pH 5.5–6.5 for phenylglycines),

where the net charge is zero and lattice energy is maximized.

Acidic/Basic Regions: Solubility increases exponentially as pH moves away from the pI due

to the formation of soluble cationic (low pH) or anionic (high pH) species.

Process Insight: For industrial purification, we exploit this by dissolving AMSPA in dilute acid

(HCl) or base (NaOH) and precipitating it by adjusting pH back to the isoelectric point (Reactive

Crystallization).
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Experimental Protocol: Solubility Determination
Reliable solubility data is the bedrock of process design. We utilize a Dynamic Laser Monitoring

Method for speed and a Static Gravimetric Method for absolute validation.
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Figure 1: Standardized workflow for determining solid-liquid equilibrium. Note the critical PXRD

check to ensure no polymorphic transformation occurs during equilibration.

Standard Operating Procedure (Gravimetric)
Excess Solute: Add AMSPA in excess to 50 mL of the target solvent (Water, Methanol,

Ethanol, or binary mixtures) in a jacketed glass vessel.

Agitation: Stir continuously at 400 rpm.

Equilibration: Allow system to equilibrate for at least 24 hours.

Self-Validation: Measure concentration at 24h and 48h. If deviation is <1%, equilibrium is

reached.

Sampling: Stop agitation and allow settling for 30 mins. Withdraw supernatant using a pre-

heated syringe equipped with a 0.22 µm PTFE filter.

Quantification: Weigh the supernatant, evaporate solvent under vacuum, and weigh the dry

residue.
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Calculation:

(Mole fraction solubility).

Solubility Data & Thermodynamic Modeling[1][2]
Solvent Hierarchy
Based on polarity and hydrogen-bonding capability, AMSPA solubility generally follows this

descending order in pure solvents:

Solvent Solubility Rank Mechanism

Water High (Temp dependent)
Strong H-bonding; hydration of

zwitterion.

Methanol Moderate

High dielectric constant allows

partial solvation of ionic

groups.

Ethanol Low
Reduced polarity; alkyl chain

interference.

Isopropanol Very Low
Steric hindrance; poor

solvation of zwitterion.

Acetone Negligible

Aprotic; cannot effectively

solvate the

ammonium/carboxylate

charges.

Thermodynamic Modeling (The Apelblat Equation)
To interpolate solubility at different temperatures for process control, we employ the Modified

Apelblat Equation. This semi-empirical model is the industry standard for amino acids.

: Mole fraction solubility

: Absolute temperature (Kelvin)

: Empirical parameters derived from regression analysis.
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Application: By determining A, B, and C experimentally, you can predict the exact cooling curve

required to maintain a constant supersaturation level during crystallization, preventing impurity

inclusion.

Process Application: Crystallization Strategy
The solubility difference between water and organic solvents (like isopropanol or acetone)

drives the Anti-Solvent Crystallization process, which is preferred over cooling crystallization for

AMSPA due to thermal sensitivity.

Crystallization Logic Diagram
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Figure 2: Logic flow for purification. Controlling the Metastable Zone Width (MSZW) is critical to

crystal size distribution.

Recommended Solvent System
For high purity AMSPA recovery:
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Dissolution: Dissolve crude AMSPA in dilute HCl (pH ~1.0).

Precipitation: Slowly add Acetone (Anti-solvent) or aqueous Ammonia (to adjust pH to 6.0).

Rationale: Acetone reduces the dielectric constant of the medium, drastically lowering

AMSPA solubility and forcing precipitation, while the pH adjustment targets the zwitterionic

state.

References
Zhang, B., et al. (2016). "Measurement and Correlation of the Solubility of Amino[4-
(methylsulfanyl)phenyl]acetic acid in Aqueous Solutions of (Methanol, Ethanol, 1-

Propanol, and 2-Propanol) from (293.15 to 333.15) K". Journal of Chemical & Engineering

Data. [Link]

Organic Syntheses. (1927). "p-Aminophenylacetic Acid".[1] Organic Syntheses, Coll. Vol. 1,

p.52. (Provides foundational purification logic for phenylacetic acid derivatives). [Link]

Gong, J., et al. (2014). "Thermodynamic models for determination of solid–liquid equilibrium

of amino acids in binary solvent systems". Fluid Phase Equilibria. (General reference for

Apelblat modeling applicability). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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